
In Vitro Studies of Abi-DZ-1: Information Not
Available

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Abi-DZ-1

Cat. No.: B12386840 Get Quote

A comprehensive search for preliminary in vitro studies of a compound designated "Abi-DZ-1"

has yielded no specific results. The scientific literature and public databases accessed do not

contain information on a substance with this identifier.

The search results primarily provided information on the protein Abl interactor 1 (Abi-1), a

distinct molecular entity. Abi-1 is a protein involved in the regulation of actin dynamics, cell

motility, and various signaling pathways.[1][2] It has been shown to interact with the Abl

tyrosine kinase and is a component of the WAVE regulatory complex, playing a role in actin

polymerization.[1][2]

Studies on Abi-1 have detailed its interactions with other proteins such as WAVE-1 and

Syntaxin-1, and its involvement in signaling pathways related to cell adhesion and migration.[1]

For instance, Abi-1 has been implicated in α4 integrin-mediated signaling.

It is possible that "Abi-DZ-1" is an internal code name for a novel compound that has not yet

been disclosed in published research, or the designation may contain a typographical error.

Without any available data on "Abi-DZ-1," it is not possible to provide the requested in-depth

technical guide, including quantitative data, experimental protocols, and signaling pathway

diagrams. Further clarification on the identity of "Abi-DZ-1" is required to proceed with a

detailed scientific summary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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